Cas no 2138535-32-5 (methyl 4-(4-hydroxypiperidin-4-yl)oxane-4-carboxylate hydrochloride)

• Product Name: methyl 4-(4-hydroxypiperidin-4-yl)oxane-4-carboxylate hydrochloride
• CAS No: 2138535-32-5
• MF: C₁₂H₂₂ClNO₄
• MW: 279.76038312912
• CID: 4641290
• PubChem ID: 132353938
• Update Time: 2025-05-19

methyl 4-(4-hydroxypiperidin-4-yl)oxane-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carboxylic acid, tetrahydro-4-(4-hydroxy-4-piperidinyl)-, methyl ester, hydrochloride (1:1)
• methyl 4-(4-hydroxypiperidin-4-yl)oxane-4-carboxylate hydrochloride

• Inchi： 1S/C12H21NO4.ClH/c1-16-10(14)11(4-8-17-9-5-11)12(15)2-6-13-7-3-12;/h13,15H,2-9H2,1H3;1H
• InChI Key： HTEVRTCIAVJBCK-UHFFFAOYSA-N
• SMILES： C(C1(C2(CCNCC2)O)CCOCC1)(=O)OC.Cl

Additional information on methyl 4-(4-hydroxypiperidin-4-yl)oxane-4-carboxylate hydrochloride

Methyl 4-(4-hydroxypiperidin-4-yl)oxane-4-carboxylate hydrochloride (CAS No. 2138535-32-5): A Comprehensive Overview

Methyl 4-(4-hydroxypiperidin-4-yl)oxane-4-carboxylate hydrochloride, identified by its CAS number 2138535-32-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development. The structure of this molecule incorporates several key functional groups, including a hydroxypiperidine moiety and an oxanecarboxylate group, which contribute to its unique chemical and biological properties.

The methyl 4-(4-hydroxypiperidin-4-yl)oxane-4-carboxylate hydrochloride molecule has garnered attention due to its potential applications in the treatment of various diseases. Recent studies have highlighted its role in modulating biological pathways associated with inflammation, pain, and neurodegeneration. The presence of the hydroxypiperidine group is particularly noteworthy, as it is known to enhance the solubility and bioavailability of pharmaceutical compounds, thereby improving their therapeutic efficacy.

In the realm of drug discovery, the oxanecarboxylate group plays a crucial role in determining the pharmacokinetic properties of the compound. This group contributes to the stability of the molecule under physiological conditions, ensuring that it remains active within the body for an extended period. The hydrochloride salt form of this compound further enhances its solubility in water, making it more suitable for oral administration and intravenous delivery.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interactions of methyl 4-(4-hydroxypiperidin-4-yl)oxane-4-carboxylate hydrochloride with various biological targets. These studies have revealed that the compound exhibits high binding affinity for enzymes and receptors involved in pain signaling pathways. This finding suggests that it may serve as a potent lead compound for the development of novel analgesics.

The synthesis of CAS No. 2138535-32-5 involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The hydroxypiperidine ring is typically introduced through nucleophilic substitution reactions, while the oxanecarboxylate group is formed via oxidation and esterification processes. The final step involves salt formation with hydrochloric acid to enhance stability and solubility.

Pharmacological studies have demonstrated that methyl 4-(4-hydroxypiperidin-4-yl)oxane-4-carboxylate hydrochloride exhibits significant anti-inflammatory properties. In preclinical models, the compound has been shown to reduce levels of pro-inflammatory cytokines such as TNF-α and IL-6, thereby alleviating inflammation-induced symptoms. These findings are particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The potential therapeutic applications of this compound extend beyond inflammation management. Preliminary research suggests that it may also have neuroprotective effects, making it a promising candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of the hydroxypiperidine group to cross the blood-brain barrier enhances its potential as a central nervous system (CNS) drug.

In conclusion, methyl 4-(4-hydroxypiperidin-4-yl)oxane-4-carboxylate hydrochloride (CAS No. 2138535-32-5) is a multifaceted compound with significant pharmaceutical potential. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one are poised to play a crucial role in addressing some of the most challenging diseases faced by humanity.